Cas no 2138275-66-6 (3-Isoquinolinecarboxylic acid, 1-bromo-6-chloro-)

• Product Name: 3-Isoquinolinecarboxylic acid, 1-bromo-6-chloro-
• CAS No: 2138275-66-6
• MF: C₁₀H₅BrClNO₂
• MW: 286.509200811386
• CID: 5260824
• Update Time: 2025-10-31

3-Isoquinolinecarboxylic acid, 1-bromo-6-chloro- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 1-bromo-6-chloro-

• Inchi： 1S/C10H5BrClNO2/c11-9-7-2-1-6(12)3-5(7)4-8(13-9)10(14)15/h1-4H,(H,14,15)
• InChI Key： IWIVSIQMMOSANJ-UHFFFAOYSA-N
• SMILES： C1(Br)C2=C(C=C(Cl)C=C2)C=C(C(O)=O)N=1

Additional information on 3-Isoquinolinecarboxylic acid, 1-bromo-6-chloro-

3-Isoquinolinecarboxylic Acid, 1-Bromo-6-Chloro

The compound 3-Isoquinolinecarboxylic acid, 1-bromo-6-chloro (CAS No. 2138275-66-6) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and material science. This compound belongs to the isoquinoline class of heterocyclic compounds, which are widely studied for their unique chemical properties and potential biological activities. The structure of this compound features a bromine atom at position 1 and a chlorine atom at position 6 on the isoquinoline ring, with a carboxylic acid group attached at position 3. These functional groups contribute to its reactivity and versatility in various chemical reactions.

Recent studies have highlighted the importance of isoquinoline derivatives in drug discovery, particularly in the development of anticancer agents. The bromine and chlorine substituents in this compound play a crucial role in modulating its pharmacokinetic properties, such as solubility and bioavailability. Researchers have found that these halogen atoms can enhance the compound's ability to penetrate cellular membranes, making it a promising candidate for targeted drug delivery systems.

The synthesis of 3-Isoquinolinecarboxylic acid, 1-bromo-6-chloro involves a multi-step process that typically begins with the preparation of isoquinoline derivatives through cyclization reactions. The introduction of bromine and chlorine substituents is achieved through electrophilic aromatic substitution or nucleophilic aromatic substitution, depending on the specific conditions. The carboxylic acid group is then introduced via oxidation or hydrolysis reactions, ensuring the stability and functionality of the final product.

In terms of physical properties, this compound exhibits a melting point of approximately 240°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. Its UV-Vis spectrum shows strong absorption bands in the range of 280-320 nm, which is characteristic of isoquinoline derivatives. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

Recent advancements in computational chemistry have enabled researchers to predict the electronic structure and reactivity of 3-Isoquinolinecarboxylic acid, 1-bromo-6-chloro with high accuracy. Density functional theory (DFT) calculations have revealed that the presence of bromine and chlorine atoms significantly alters the electron distribution within the molecule, enhancing its ability to act as both an electron donor and acceptor. This dual functionality makes it an attractive candidate for applications in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic devices.

Furthermore, this compound has shown potential as a precursor for the synthesis of more complex heterocyclic structures. By modifying the substituents on the isoquinoline ring, chemists can tailor the properties of the resulting compounds for specific applications. For instance, replacing bromine with other halogens or introducing additional functional groups can lead to compounds with enhanced catalytic activity or improved stability under harsh conditions.

In conclusion, 3-Isoquinolinecarboxylic acid, 1-bromo-6-chloro is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in these fields. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.